Cas no 3131-76-8 (Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI))

Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI) structure
3131-76-8 structure
Product Name:Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI)
CAS No:3131-76-8
MF:C19H25BrN2O
MW:377.318604230881
CID:305558
PubChem ID:18422
Update Time:2025-04-19

Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI)
    • (2-anilino-2-oxoethyl)-dimethyl-(3-phenylpropyl)azanium,bromide
    • 3131-76-8
    • Benzenepropanaminium, N,N-dimethyl-N-(2-oxo-2-(phenylamino)ethyl)-, bromide
    • AMMONIUM, DIMETHYL((PHENYLCARBAMOYL)METHYL)(3-PHENYLPROPYL)-, BROMIDE
    • Dimethyl((phenylcarbamoyl)methyl)(3-phenylpropyl)ammonium bromide
    • Inchi: 1S/C19H24N2O.BrH/c1-21(2,15-9-12-17-10-5-3-6-11-17)16-19(22)20-18-13-7-4-8-14-18;/h3-8,10-11,13-14H,9,12,15-16H2,1-2H3;1H
    • InChI Key: CYAJRRBOLBMNMM-UHFFFAOYSA-N
    • SMILES: [Br-].O=C(C[N+](C)(C)CCCC1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 350.9194
  • Monoisotopic Mass: 376.11503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 328
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 31.17
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